![molecular formula C9H5Cl3N2S B2805383 5-Chloro-3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazole CAS No. 1221341-22-5](/img/structure/B2805383.png)
5-Chloro-3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazole
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Overview
Description
The compound “5-Chloro-3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazole” belongs to the class of organic compounds known as thiadiazoles. Thiadiazoles are compounds containing a thiadiazole ring, which is a five-member aromatic ring made up of one sulfur atom, two carbon atoms, and two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, including NMR, IR, and mass spectrometry. The presence of specific functional groups and atoms within the molecule can give rise to characteristic peaks and signals in these spectra .Chemical Reactions Analysis
The chemical reactivity of a compound is largely determined by its functional groups. In the case of thiadiazoles, they can participate in various chemical reactions. For example, they can act as ligands in coordination chemistry, undergo nucleophilic substitution reactions, or participate in cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as melting point, boiling point, solubility, and stability. These properties are influenced by the molecular structure and the functional groups present in the compound .Scientific Research Applications
Heterocyclic Compound Significance
Heterocyclic compounds, which include the thiadiazole class, are fundamental in the development of pharmacological activities. The structural moiety of 1,3,4-thiadiazole and its derivatives have been extensively explored due to their potential in exhibiting a wide range of biological activities. These activities include anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral properties. The presence of the toxophoric N2C2S moiety within these compounds contributes significantly to their pharmacological relevance. The development of hybrid molecules combining different moieties into one framework may lead to compounds with novel and significant biological profiles (Mishra, Singh, Tripathi, & Giri, 2015).
Pharmacological Potential of Heterocyclic Systems
The pharmacological potential of 1,3,4-thiadiazole and oxadiazole heterocycles is considerable, attributed to their wide possibility for chemical modification and diverse pharmacological potential. These heterocycles are critical for expressing pharmacological activity, confirming their importance for medicinal chemistry. The 1,3,4-oxadiazole cycle, for instance, is a bioisostere for carboxylic, amide, and ester groups, enhancing pharmacological activity through hydrogen bonding interactions with various enzymes and receptors. This highlights the importance of 1,3,4-thiadiazole as a scaffold in drug design, offering a background for further in-depth chemical and pharmacological studies (Lelyukh, 2019).
Biological Significances and Synthesis
The synthesis and biological significances of 1,3,4-thiadiazolines and related compounds have been a focus of recent literature, highlighting the variety of synthetic methods and their pharmaceutical significance. These compounds have been shown to possess activity against various fungal and bacterial strains, emphasizing the importance of thiadiazole compounds in pharmaceutical research and their potential as the basis for new antimicrobial agents (Yusuf & Jain, 2014).
Antimicrobial Activities
Thiadiazole derivatives have been investigated for their antimicrobial activities, where their structure-activity relationship (SAR) plays a crucial role in enhancing their efficacy and safety. These derivatives represent a significant class of heterocyclic compounds, demonstrating a range of biological activities that include antimicrobial, anti-inflammatory, and antitubercular effects. This research underscores the potential of thiadiazole moieties in the development of new compounds that could serve as effective and safe antimicrobial agents (Alam, 2018).
Environmental Impact and Toxicity Studies
Studies on the environmental impact and toxicity of related compounds, such as chlorophenols and antimicrobial triclosan, provide insights into the occurrence, degradation, and potential risks associated with these chemicals in aquatic environments. These studies highlight the necessity of understanding the environmental behavior of heterocyclic compounds and their derivatives to assess their safety and ecological impact adequately (Bedoux, Roig, Thomas, Dupont, & Bot, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-chloro-3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl3N2S/c10-6-2-1-5(3-7(6)11)4-8-13-9(12)15-14-8/h1-3H,4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHIOJZFRCSDBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC2=NSC(=N2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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